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Compound Name: Methyl N-methylanthranilate

Cat. No.: B146674

An In-depth Technical Guide to Methyl N-methylanthranilate (CAS 85-91-6)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl N-methylanthranilate (CAS 85-91-6) is an aromatic compound with significant
applications in the flavor and fragrance industries.[1][2] This technical guide provides a
comprehensive overview of its core properties, synthesis, analytical methods, and safety
profile. It is a benzoate ester and a secondary amino compound, functionally related to N-
methylanthranilic acid.[1] Known for its characteristic grape-like and mandarin orange peel-like
odor, it is a component of various essential oils but is also produced synthetically.[1] This
document consolidates key technical data, presents experimental protocols, and visualizes
complex workflows to support research and development activities.

Chemical and Physical Properties

Methyl N-methylanthranilate is a pale yellow liquid that may solidify at cooler temperatures,
exhibiting a bluish fluorescence.[3] Its physical and chemical properties are summarized in the
table below.
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Property Value Reference
CAS Number 85-91-6 [415]
Molecular Formula CoH11NO2 [1105161[7]
Molecular Weight 165.19 g/mol [1][6]
Pale yellow to amber clear
Appearance o ] [3][4]
liquid to solid
Fruity, musty, sweet, neroli,
Odor powdery, phenolic, wine-like; [1]
orange and mandarin peel-like
Melting Point 17-19 °C [11[5]1I8]
Boiling Point 256-258 °C [11[5]1[8]
Density 1.126 g/mL at 25 °C [1][5118]
Flash Point >102.6 °C (>230 °F) [11[5]
Refractive Index n20/D 1.579 - 1.581 [1][8]
Insoluble in water; slightly
- soluble in glycerol; soluble in
Solubility ] o ] [6]119]
oils and miscible with ethanaol,
DMSO, and diethyl ether.[6][9]
Vapor Pressure 2.74 Pa at 25 °C [1]
LogP (Octanol/Water) 2.81-3.084 at 25 °C [1][10]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of Methyl N-

methylanthranilate.

 NMR Spectroscopy: 1H NMR and 13C NMR spectral data are available and have been

cataloged in spectral databases.[6][9]
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« Infrared (IR) Spectroscopy: IR spectral data has been collected and is available for
reference.[6][9]

e Mass Spectrometry (MS): Mass spectral data is available, aiding in molecular weight
determination and structural elucidation.[6]

e UV Spectroscopy: UV spectral data has also been recorded.[9]

Synthesis and Manufacturing

The primary industrial synthesis of Methyl N-methylanthranilate involves the reductive
alkylation of methyl anthranilate with formaldehyde.[2] This process is favored for its high yield
and purity.[2][11]

Experimental Protocol: Reductive Alkylation of Methyl
Anthranilate

This protocol is based on a method described in U.S. Patent 4,633,009.[2]

Materials:

Methyl anthranilate

Ethyl acetate

5% Palladium on carbon catalyst

37% aqueous formaldehyde solution

Hydrogen gas

Sodium bicarbonate (saturated solution)

Sodium chloride (saturated solution)

Procedure:
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 In a pressure reactor (e.g., a 2 L Parr pressure reactor), combine methyl anthranilate (302 g,
2.0 mol), ethyl acetate (700 mL), and 5% palladium on carbon catalyst (30 g).[2]

e Cool the mixture to 5 °C.
e Add 37% aqueous formaldehyde solution (160 mL, 2.12 mol) to the cooled mixture.[2]

o Pressurize the reactor with hydrogen to an initial pressure of 50 psig and maintain
continuous stirring.[2]

o Continue the reaction at 25 °C until hydrogen uptake ceases (approximately 6 hours).[2]
o Once the reaction is complete, filter the mixture to remove the catalyst.

e Wash the filtrate with a saturated sodium bicarbonate solution (2 x 100 mL) to neutralize any
acidic components.[2]

» Separate the organic layer and wash it with a saturated sodium chloride solution (100 mL).[2]
e Dry the organic layer.
o Evaporate the solvent under reduced pressure.

» Purify the resulting residue by distillation to yield Methyl N-methylanthranilate as a
colorless liquid. The expected boiling point is 130°-133° C at 12 mmHg.[2]

Expected Yield: Approximately 85-96.5% of the theoretical yield, with a purity of 97-99% as
determined by GLC.[2]
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Synthesis workflow for Methyl N-methylanthranilate.

Analytical Methods

The quantification and identification of Methyl N-methylanthranilate in various matrices, such
as flavorings and fragrances, are typically performed using chromatographic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a common method for the analysis
of volatile and semi-volatile compounds like Methyl N-methylanthranilate. It provides both
gualitative and quantitative information. A typical workflow involves sample preparation,
injection into the GC system for separation, and detection by a mass spectrometer.

Liquid Chromatography (LC): For non-volatile samples or when derivatization is not desired,
liquid chromatography can be employed. A method for determining methyl anthranilate in
beverages uses a C18 column with a mobile phase of acetonitrile and potassium phosphate
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buffer, with UV detection.[12] This methodology can be adapted for Methyl N-
methylanthranilate.
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A typical GC-MS analytical workflow.
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Applications

Methyl N-methylanthranilate is a valuable ingredient in several industries due to its distinct
aroma and flavor profile.

o Fragrance Industry: It is extensively used in perfumes, soaps, detergents, shampoos, and
various cosmetic products.[2] Its sweet, floral, and fruity notes make it a popular choice for
creating complex scents.

e Flavor Industry: This compound is widely used in flavor compositions, particularly for grape,
"Tutti-frutti,” and citrus blends.[2] It is also found naturally in citrus fruits and honey.|[3]

 Biological Activity: Recent studies have highlighted its potential biological activities, including
antinociceptive (pain-relieving) and antiparasitic effects.[8][13]
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Applications of Methyl N-methylanthranilate.

Toxicology and Safety

The safety of Methyl N-methylanthranilate has been evaluated by various regulatory bodies.
The primary toxicological concern is its phototoxicity.

Endpoint Species Route Value Reference
Acute Oral LD50  Rat (female) Oral > 2,000 mg/kg [10]
Acute Dermal Rat (male and
Dermal > 2,000 mg/kg [10]
LD50 female)

Does not cause
Skin Irritation Rat Dermal skin irritation [10]
(24h)

Causes serious

Eye Irritation - - eye irritation [10]
(H319)
- Phototoxic;
Phototoxicity Human Dermal [3][14]
NOEL = 0.5%

Phototoxicity: Methyl N-methylanthranilate is known to be phototoxic, meaning it can cause
skin irritation or damage when exposed to UV light.[3][14][15] Due to this property, its use is
restricted in leave-on products.[14][15] The Scientific Committee on Consumer Safety (SCCS)
has stated that it should not be used in sunscreen products or those marketed for UV
exposure.[15] It is considered safe for use up to 0.1% in leave-on products and 0.2% in rinse-
off products.[15]

Nitrosamine Formation: As a secondary amine, Methyl N-methylanthranilate has the potential
to form nitrosamines in the presence of nitrosating agents.[16][17] Nitrosamines are a class of
compounds that are often carcinogenic.[17]

Handling and Storage: It is recommended to handle Methyl N-methylanthranilate in a well-
ventilated area and wear appropriate personal protective equipment, including eye protection.
[10] It should be stored in a tightly closed container in a cool place.[8][9]
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Regulatory Information

Methyl N-methylanthranilate is regulated by various bodies for its use in food and cosmetic
products.

o FDA: Itis listed by the FDA as a synthetic flavoring substance and adjuvant permitted for
direct addition to food for human consumption.[4]

o IFRA: The International Fragrance Association (IFRA) has set standards restricting its use
concentration in leave-on products due to its phototoxic effects.[15]

e SCCS (Europe): The Scientific Committee on Consumer Safety has issued opinions on its
safety in cosmetic products, recommending concentration limits for different product types.
[14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://manuals.plus/m/ffadda62e4478f4de0b2898784335d136cb30a88a4f761248577c260bc55a41e
https://prepchem.com/methyl-n-methylanthranilate/
https://pubmed.ncbi.nlm.nih.gov/11324616/
https://pubmed.ncbi.nlm.nih.gov/11324616/
https://pubmed.ncbi.nlm.nih.gov/31154751/
https://pubmed.ncbi.nlm.nih.gov/31154751/
https://ec.europa.eu/health/scientific_committees/consumer_safety/docs/sccs_o_075.pdf
https://health.ec.europa.eu/document/download/a8de76cc-48cf-4274-800d-69c3b9f2e245_en
https://www.perfumersworld.com/documents/Project-Templates/IFRA-Standards/Dimethyl%20Anthranilate%20-%20Methyl%20N-methylanthranilate.pdf
https://assets.publishing.service.gov.uk/media/63ce6f6de90e071ba1c267ec/sag-cs-opinion-06-methyl-n-methylanthranilate-in-cosmetic-products.pdf
https://www.benchchem.com/product/b146674#methyl-n-methylanthranilate-cas-number-85-91-6-properties
https://www.benchchem.com/product/b146674#methyl-n-methylanthranilate-cas-number-85-91-6-properties
https://www.benchchem.com/product/b146674#methyl-n-methylanthranilate-cas-number-85-91-6-properties
https://www.benchchem.com/product/b146674#methyl-n-methylanthranilate-cas-number-85-91-6-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146674?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

